Cas no 4426-79-3 (2-Isothiocyanatobutane)

2-Isothiocyanatobutane Properties

Names and Identifiers

• Butane,2-isothiocyanato-
• 2-Butyl isothiocyanate
• 2-isothiocyanatobutane
• sec-butyl isothiocyanate
• Isothiocyanic Acid sec-Butyl Ester
• Butane, 2-isothiocyanato-
• SEC-BUTYLISOTHIOCYANATE
• Isothiocyanic acid, sec-butyl ester
• TUFJIDJGIQOYFY-UHFFFAOYSA-N
• butan-2-isothiocyanate
• 2-Butylisothiocyanate
• s-butyl isothiocyanate
• 2-Isothiocyanatobutane #
• 2-Isothiocyanatobutane, AldrichCPR
• Isothiocyanic acid se
• Q27251375
• CHEMBL3593576
• FEMA NO. 4419
• 2-BUTYLISOTHIOCYANATE [FHFI]
• SCHEMBL331115
• MFCD00041108
• UNII-126JI237AW
• EN300-62130
• FT-0635288
• 2-BUTYL ISOTHIOCYANATE, (+/-)-
• J-802072
• Z323038722
• I0481
• 4426-79-3
• 1-Methylpropyl isothiocyanate
• 126JI237AW
• NSC-826749
• D91163
• (+/-)-2-BUTYL ISOTHIOCYANATE
• NS00048698
• NSC826749
• AKOS000212507
• AKOS016042567
• EINECS 224-609-8
• DTXSID80863392
• BDBM50096278
• VS-08633
• DB-023065
• STK397518
• BBL027965
• +Expand

• MDL： MFCD00041108
• InChIKey： TUFJIDJGIQOYFY-UHFFFAOYSA-N
• Inchi： 1S/C5H9NS/c1-3-5(2)6-4-7/h5H,3H2,1-2H3
• SMILES： S=C=NC([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 115.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 115.046
• Heavy Atom Count: 7
• Complexity: 84.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 1.88770
• PSA: 44.45000
• Refractive Index: 1.4920-1.4950
• Boiling Point: 159°C(lit.)
• Flash Point: 44.2°C
• FEMA: 4419 | 2-BUTYLISOTHIOCYANATE
• Color/Form: Colorless transparent to yellow liquid
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 0.93

2-Isothiocyanatobutane Security Information

• Symbol: GHS05 GHS06
• Safety Term：S26-S27-S38
• Safety Instruction： S26-S27-S38
• Risk Phrases：R23/24/25
• Hazardous Material transportation number：2927
• Hazard Statement： H301,H314,H318
• Warning Statement： P260,P301
  P310,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 23/24/25-36/37/38-36
• HazardClass：8

2-Isothiocyanatobutane Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents